Cas no 431-67-4 (1,1-Dibromo-3,3,3-trifluoroacetone)

• Product Name: 1,1-Dibromo-3,3,3-trifluoroacetone
• CAS No: 431-67-4
• MF: C₃HBr₂F₃O
• MW: 269.842650175095
• MDL: MFCD00041362
• CID: 37359
• PubChem ID: 354335476
• Update Time: 2025-05-20

1,1-Dibromo-3,3,3-trifluoroacetone Chemical and Physical Properties

Names and Identifiers

• 3,3-Dibromo-1,1,1-trifluoropropan-2-one
• Chloroacetic acid-d3
• 1,1-Dibromo-3,3,3-trifluoroacetone
• 3,3-Dibromo-1,1,1-trifluoroacetone
• 3,3-Dibromo-1,1,1-trifluoro-2-propanone
• 1,1,1-Trifluoro-3,3-dibromoacetone
• 3,3-dibromo-1,1,1-trifluoro-propan-2-one
• HEPPAPZASXFWTB-UHFFFAOYSA-N
• 2-Propanone, 3,3-dibromo-1,1,1-trifluoro-
• dibromotrifluoroaceton
• PubChem12627
• C3HBr2F3O
• 3,3-dibromotrifluoroacetone
• KSC237M8T
• l,l-dibromo-3,3,3-trifluoroacetone
• RL03661
• 1,1-dibro
• 1,1-di-bromo-3,3,3-trifluoroaceton
• AMY6810
• D77734
• SCHEMBL216366
• 3,3-dibromo-1,1,1-trifluoropropanone
• 1,1-di-bromo-3,3,3-trifluoroacetone
• DTXSID00338658
• FT-0623628
• EN300-42325
• GS-3496
• 1,1-dibromo-3,3,3-trifluoro-acetone
• 431-67-4
• D4004
• Q-102555
• 3,3-Dibromo-1,1,1-trifluoroacetone #
• AKOS005063738
• 1,1-Dibromo-3,3,3-tetrafluoromethyl-2-propanone
• CS-W012390
• MFCD00041362
• A6980
• DB-051051
• DTXCID90289741
• propanone, 1,1-dibromo-3,3,3-trifluoro-
• 638-897-1
• 3,3-Dibromo-1,1,1-trifluoro-2-propanone;1,1,1-Trifluoro-3,3-dibromoacetone;3,3-Dibromo-1,1,1-trifluoropropan-2-one

• MDL： MFCD00041362
• Inchi： 1S/C3HBr2F3O/c4-2(5)1(9)3(6,7)8/h2H
• InChI Key： HEPPAPZASXFWTB-UHFFFAOYSA-N
• SMILES： BrC(C(C(F)(F)F)=O)Br
• BRN： 636645

Computed Properties

• Exact Mass: 267.83500
• Monoisotopic Mass: 267.834624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.98
• Melting Point: 111 °C
• Boiling Point: 113°C(lit.)
• Flash Point: 111-113°C
• Refractive Index: 1.4305
• Water Partition Coefficient: Soluble in Chloroform. Not miscible or difficult to mix in water.
• PSA: 17.07000
• LogP: 2.23370
• Solubility: Not available

1,1-Dibromo-3,3,3-trifluoroacetone Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：2922
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1,1-Dibromo-3,3,3-trifluoroacetone

Comprehensive Overview of 1,1-Dibromo-3,3,3-trifluoroacetone (CAS No. 431-67-4)

1,1-Dibromo-3,3,3-trifluoroacetone (CAS No. 431-67-4) is a highly specialized fluorinated organic compound widely utilized in advanced chemical synthesis and industrial applications. Its unique molecular structure, featuring bromine and trifluoromethyl groups, makes it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Researchers and manufacturers increasingly seek this compound due to its reactivity and versatility in constructing complex molecules.

In recent years, the demand for fluorinated compounds like 1,1-Dibromo-3,3,3-trifluoroacetone has surged, driven by their applications in green chemistry and sustainable manufacturing. Environmental concerns and regulatory shifts toward eco-friendly processes have positioned this compound as a key player in reducing carbon footprints. Its role in catalytic reactions and as a precursor for high-performance materials aligns with global trends in renewable energy and electric vehicle technologies.

The synthesis and handling of CAS No. 431-67-4 require precision, given its reactive dibromo and trifluoroacetone functional groups. Laboratories and industries often inquire about its stability, storage conditions, and compatibility with other reagents. Frequently searched questions include: "How to purify 1,1-Dibromo-3,3,3-trifluoroacetone?" and "What solvents are compatible with this compound?" These queries reflect the compound's niche yet critical role in specialized workflows.

From a commercial perspective, 1,1-Dibromo-3,3,3-trifluoroacetone is pivotal in producing fluoropolymers and electronic coatings, addressing needs in waterproofing and corrosion resistance. Innovations in nanotechnology and biomedical engineering further amplify its relevance, as researchers explore its potential in drug delivery systems and diagnostic tools. This intersection of chemistry and cutting-edge technology underscores its growing importance.

For quality assurance, analytical techniques such as GC-MS and NMR spectroscopy are essential to verify the purity of CAS No. 431-67-4. Suppliers and buyers prioritize certifications like ISO standards and batch consistency, ensuring compliance with international safety and performance benchmarks. The compound's niche market is characterized by stringent quality controls and tailored logistical solutions.

In summary, 1,1-Dibromo-3,3,3-trifluoroacetone exemplifies the convergence of innovation and practicality in modern chemistry. Its applications span from industrial-scale synthesis to research-driven breakthroughs, making it a compound of enduring interest. As industries evolve toward sustainability and efficiency, the strategic value of this fluorinated ketone is set to expand further.